2-(3-Piperidinomethylthiophenoxy)ethylamine

• Molecular Formula: C14H22N2S
• Molecular Weight: 250.41 g/mol
• IUPAC Name: 2-[3-(piperidin-1-ylmethyl)phenyl]sulfanylethanamine
• InChI: InChI=1S/C14H22N2S/c15-7-10-17-14-6-4-5-13(11-14)12-16-8-2-1-3-9-16/h4-6,11H,1-3,7-10,12,15H2
• InChI Key: WFYHBZFDKOEUPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)SCCN

Description

2-(3-Piperidinomethylthiophenoxy)ethylamine is a useful research compound. Its molecular formula is C14H22N2S and its molecular weight is 250.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Anhydrous hydrazine (1.79 g, 56.0 mmoles) was added to a suspension of N-{2-[3-(piperidinomethyl)thiophenoxy]ethyl}phthalimide hydrobromide (5.17 g, 11.2 mmoles) [prepared in Step D] in 200 mL of 95% ethanol, stirred at ambient temperature for 18 hours and filtered. The filtrate was stripped and the semi-solid residue was stirred with several portions of ether. Evaporation of the solvent gave 2.8 g of title compound as a yellow oil.